Cas no 1806383-47-0 (Ethyl 4-(difluoromethyl)-3-propionylbenzoate)

• Product Name: Ethyl 4-(difluoromethyl)-3-propionylbenzoate
• CAS No: 1806383-47-0
• MF: C₁₃H₁₄F₂O₃
• MW: 256.245271205902
• CID: 4955992
• Update Time: 2025-05-21

Ethyl 4-(difluoromethyl)-3-propionylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-3-propionylbenzoate

• Inchi： 1S/C13H14F2O3/c1-3-11(16)10-7-8(13(17)18-4-2)5-6-9(10)12(14)15/h5-7,12H,3-4H2,1-2H3
• InChI Key： GXTYQSTVIIDGCN-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(=O)OCC)=CC=1C(CC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 305
• XLogP3: 2.9
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 4-(difluoromethyl)-3-propionylbenzoate

Ethyl 4-(difluoromethyl)-3-propionylbenzoate: A Comprehensive Overview

Ethyl 4-(difluoromethyl)-3-propionylbenzoate, with the CAS number 1806383-47-0, is a compound of significant interest in the field of organic chemistry. This compound, characterized by its unique structure, has garnered attention due to its potential applications in various industries, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a benzoate backbone with specific substituents: a difluoromethyl group at the para position and a propionyl group at the meta position. These substituents not only influence the compound's physical properties but also play a crucial role in its chemical reactivity and biological activity.

Recent studies have highlighted the importance of fluorinated compounds like Ethyl 4-(difluoromethyl)-3-propionylbenzoate in drug discovery. The presence of fluorine atoms in organic molecules is known to enhance pharmacokinetic properties such as bioavailability and metabolic stability. For instance, researchers have explored the use of this compound as a building block for developing novel pharmaceutical agents targeting various therapeutic areas, including cancer and infectious diseases. The difluoromethyl group, in particular, has been shown to improve the lipophilicity of the molecule, making it more suitable for crossing biological membranes.

In addition to its pharmaceutical applications, Ethyl 4-(difluoromethyl)-3-propionylbenzoate has also been investigated for its potential in agrochemicals. The propionyl group attached to the benzoate ring contributes to the compound's ability to act as a precursor for herbicides or insecticides. Recent advancements in green chemistry have emphasized the importance of sustainable synthesis methods for such compounds. Scientists have developed eco-friendly routes for synthesizing Ethyl 4-(difluoromethyl)-3-propionylbenzoate using microwave-assisted reactions or enzymatic catalysis, reducing the environmental footprint associated with traditional synthesis methods.

The structural uniqueness of Ethyl 4-(difluoromethyl)-3-propionylbenzoate also makes it an interesting candidate for materials science applications. Researchers have explored its use as a monomer in polymer synthesis, where its fluorinated substituents can impart desirable properties such as thermal stability and resistance to UV degradation. Furthermore, the compound has been studied as a potential additive in coatings and adhesives, enhancing their mechanical and chemical resistance.

From a synthetic perspective, Ethyl 4-(difluoromethyl)-3-propionylbenzoate can be synthesized through various routes, including Friedel-Crafts acylation and nucleophilic substitution reactions. Recent studies have focused on optimizing these methods to improve yield and purity while minimizing waste generation. For example, the use of recyclable catalysts or solvent-free conditions has been reported to enhance the efficiency of the synthesis process.

In terms of analytical characterization, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in confirming the structure of Ethyl 4-(difluoromethyl)-3-propionylbenzoate. These methods provide detailed insights into the molecular architecture, aiding in quality control and ensuring consistency in industrial production.

Looking ahead, Ethyl 4-(difluoromethyl)-3-propionylbenzoate holds promising potential for further exploration in both academic and industrial settings. Its versatility as a building block for diverse chemical entities underscores its importance in contemporary organic chemistry research. As advancements in synthetic methodologies and computational modeling continue to evolve, this compound is likely to find even more innovative applications across various disciplines.